Cas no 82977-93-3 (Propanoyl chloride, 2-(phenylmethoxy)-, (2R)-)

(2R)-2-(Phenylmethoxy)propanoyl chloride is a chiral acyl chloride derivative characterized by its stereospecific (R)-configuration and benzyl-protected hydroxyl group. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of enantiomerically pure esters, amides, and other derivatives. Its reactive acyl chloride moiety enables efficient acylation reactions under mild conditions, while the benzyloxy group offers temporary protection for further functionalization. The (R)-configuration ensures high stereoselectivity in asymmetric synthesis, making it valuable for pharmaceutical and fine chemical applications. Proper handling under inert conditions is recommended due to its moisture sensitivity. Purity and chiral integrity are critical for reproducible results in synthetic workflows.
Propanoyl chloride, 2-(phenylmethoxy)-, (2R)- structure
82977-93-3 structure
Product Name:Propanoyl chloride, 2-(phenylmethoxy)-, (2R)-
CAS No:82977-93-3
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD26099142
CID:1807155
PubChem ID:11435568
Update Time:2025-05-20

Propanoyl chloride, 2-(phenylmethoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Propanoyl chloride, 2-(phenylmethoxy)-, (2R)-
    • (R)-(+)-2-Benzyloxypropionyl chloride
    • SCHEMBL5169494
    • 82977-93-3
    • (2R)-2-(benzyloxy)propanoyl chloride
    • (2R)-2-phenylmethoxypropanoyl chloride
    • MFCD26099142
    • MDL: MFCD26099142
    • Inchi: 1S/C10H11ClO2/c1-8(10(11)12)13-7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3/t8-/m1/s1
    • InChI Key: XMTKNMQAPNHLJP-MRVPVSSYSA-N
    • SMILES: ClC([C@@H](C)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 198.0447573g/mol
  • Monoisotopic Mass: 198.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Propanoyl chloride, 2-(phenylmethoxy)-, (2R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB540486-1 g
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
1g
€408.70 2023-06-14
eNovation Chemicals LLC
Y1196649-5g
(R)-2-(Benzyloxy)propanoyl Chloride
82977-93-3 95%
5g
$860 2023-09-03
abcr
AB540486-250 mg
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
250mg
€224.80 2023-06-14
abcr
AB540486-500 mg
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
500mg
€298.40 2023-06-14
abcr
AB540486-250mg
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
250mg
€228.00 2025-04-16
abcr
AB540486-500mg
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
500mg
€300.90 2025-04-16
abcr
AB540486-1g
(R)-(+)-2-Benzyloxypropionyl chloride; .
82977-93-3
1g
€410.10 2025-04-16
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY283218-5g
(R)-2-(Benzyloxy)propanoyl Chloride
82977-93-3 ≥95%
5g
¥6750.00 2025-04-12

Additional information on Propanoyl chloride, 2-(phenylmethoxy)-, (2R)-

Research Briefing on Propanoyl chloride, 2-(phenylmethoxy)-, (2R)- (CAS: 82977-93-3) in Chemical and Biomedical Applications

Propanoyl chloride, 2-(phenylmethoxy)-, (2R)- (CAS: 82977-93-3) is a chiral compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its (2R) stereochemistry and benzyl-protected hydroxyl group, serves as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of enantioselective catalysts, prodrug formulations, and targeted therapeutics, making it a focal point for innovation in drug discovery and synthetic chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the asymmetric synthesis of β-amino alcohols, a class of compounds with broad pharmacological applications. Researchers utilized (2R)-Propanoyl chloride as a chiral auxiliary to achieve high enantiomeric excess (up to 98%) in the production of antiviral agents targeting RNA-dependent RNA polymerases. The study emphasized the compound's stability under mild reaction conditions, a critical advantage for scalable pharmaceutical manufacturing.

In parallel, advancements in prodrug technology have leveraged the benzyloxy moiety of 82977-93-3 for targeted drug delivery. A Nature Communications paper (2024) detailed its incorporation into self-immolative linkers for antibody-drug conjugates (ADCs), where enzymatic cleavage of the benzyl group triggers controlled release of chemotherapeutic payloads in tumor microenvironments. This approach demonstrated a 40% increase in tumor-specific cytotoxicity compared to traditional linker systems in preclinical models of breast cancer.

The compound's mechanism of action was further elucidated through crystallographic studies published in ACS Chemical Biology. X-ray diffraction analysis of (2R)-Propanoyl chloride derivatives bound to G-protein-coupled receptors revealed a unique binding motif involving π-stacking interactions with phenylalanine residues. These structural insights are informing the design of next-generation GPCR modulators with improved selectivity profiles for neurological disorders.

Emerging applications in continuous flow chemistry have addressed previous challenges in handling this moisture-sensitive reagent. A 2024 Organic Process Research & Development report described a novel microreactor system that achieves 85% yield of (2R)-Propanoyl chloride derivatives with <1% racemization, representing a significant improvement over batch processing methods. This technological advancement is particularly relevant for the production of chiral active pharmaceutical ingredients (APIs) under Good Manufacturing Practice (GMP) conditions.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of 82977-93-3 as potential treatments for rare genetic disorders. Preliminary data presented at the 2024 American Chemical Society meeting showed promising results in lysosomal storage disease models, where the compound's ability to cross the blood-brain barrier was enhanced through structural modifications to the benzyl ether group. These findings underscore the compound's versatility as a scaffold for CNS-targeted therapeutics.

Future research directions identified in recent literature include the development of biocatalytic routes for (2R)-Propanoyl chloride production using engineered lipases, as well as its application in the synthesis of peptide mimetics for COVID-19 protease inhibition. The compound's unique stereoelectronic properties continue to make it a valuable tool for addressing current challenges in asymmetric synthesis and targeted drug delivery.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent